molecular formula C24H19FN6O3S2 B2872484 2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide CAS No. 852170-78-6

2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

Cat. No.: B2872484
CAS No.: 852170-78-6
M. Wt: 522.57
InChI Key: XORZWTPZAJHKKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic acetamide derivative featuring a pyrimido[4,5-d]pyrimidine core fused with a 4-fluorophenyl substituent and a 6-methylbenzothiazole moiety via a thioether linkage. The 4-fluorophenyl group enhances lipophilicity and metabolic stability, while the benzothiazole moiety may contribute to π-π stacking and kinase inhibition properties .

Properties

CAS No.

852170-78-6

Molecular Formula

C24H19FN6O3S2

Molecular Weight

522.57

IUPAC Name

2-[7-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

InChI

InChI=1S/C24H19FN6O3S2/c1-12-4-9-15-16(10-12)36-23(26-15)27-17(32)11-35-21-18-20(30(2)24(34)31(3)22(18)33)28-19(29-21)13-5-7-14(25)8-6-13/h4-10H,11H2,1-3H3,(H,26,27,32)

InChI Key

XORZWTPZAJHKKQ-UHFFFAOYSA-N

SMILES

CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC(=NC4=C3C(=O)N(C(=O)N4C)C)C5=CC=C(C=C5)F

solubility

not available

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structurally related compounds from the evidence, highlighting variations in core structures, substituents, and synthetic yields:

Compound Name/ID Core Structure Key Substituents/Modifications Melting Point (°C) Yield (%) Biological Relevance (Evidence Source)
Target Compound Pyrimido[4,5-d]pyrimidine 4-Fluorophenyl, 6-methylbenzothiazole, thioether N/A N/A Hypothesized kinase/protease inhibition
N-(5,6-Methylenedioxybenzothiazole-2-yl)-2-(4-Phenylpiperazin-1-yl)Acetamide (3d, ) Benzothiazole 4-Phenylpiperazine, methylenedioxy 238 78 Enhanced solubility via piperazine
2-{4-[4-(1H-1,3-Benzodiazol-2-yl)Phenoxymethyl]-1H-1,2,3-Triazol-1-yl}-N-[2-(4-Bromophenyl)-1,3-Thiazol-5-yl]Acetamide (9c, ) Benzimidazole-Thiazole 4-Bromophenyl, triazole-phenoxymethyl N/A N/A Docking studies suggest strong binding to active sites
4-Methyl-2-(4-Pyridinyl)Thiazole-5-Carboxamide Analogs () Thiazole-carboxamide Pyridinyl, variable alkyl/aryl groups N/A 60-85 Anticancer activity via kinase inhibition

Key Observations:

Core Structure Influence :

  • The pyrimido[4,5-d]pyrimidine core in the target compound provides a planar, electron-deficient scaffold, contrasting with the benzothiazole or thiazole cores in analogs. This may enhance DNA intercalation or kinase binding compared to simpler heterocycles .
  • Benzimidazole-thiazole hybrids () exhibit triazole linkers, which improve conformational flexibility and hydrogen-bonding capacity, whereas the target’s rigid pyrimidine dione core may limit adaptability in binding pockets .

Piperazine-containing analogs (e.g., 3d, ) show higher solubility due to basic nitrogen atoms, whereas the target’s hydrophobic benzothiazole may reduce aqueous solubility .

Synthetic Accessibility :

  • The target compound’s synthesis likely involves multi-step coupling reactions similar to ’s thiazole carboxamides (yields 60–85%) but may face challenges due to steric hindrance from the 6-methylbenzothiazole group .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.